Cas no 52178-86-6 (4-(2,2-DIFLUOROCYCLOPROPYL)PHENOL)

• Product Name: 4-(2,2-DIFLUOROCYCLOPROPYL)PHENOL
• CAS No: 52178-86-6
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 4654587
• PubChem ID: 21549151
• Update Time: 2025-05-28

4-(2,2-DIFLUOROCYCLOPROPYL)PHENOL Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2,2-difluorocyclopropyl)-
• 4-(2,2-DIFLUOROCYCLOPROPYL)PHENOL

• Inchi： 1S/C9H8F2O/c10-9(11)5-8(9)6-1-3-7(12)4-2-6/h1-4,8,12H,5H2
• InChI Key： WKVWPAYFCAHTQL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2CC2(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(2,2-DIFLUOROCYCLOPROPYL)PHENOL

Research Update on 4-(2,2-Difluorocyclopropyl)phenol (CAS: 52178-86-6): Synthesis, Applications, and Recent Advances

4-(2,2-Difluorocyclopropyl)phenol (CAS: 52178-86-6) is a fluorinated aromatic compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural features and potential applications. The presence of the difluorocyclopropyl moiety imparts distinct electronic and steric properties, making this compound a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and agrochemical development. Recent studies have explored its utility as a building block for novel therapeutics and functional materials.

In the context of medicinal chemistry, 4-(2,2-Difluorocyclopropyl)phenol has been investigated as a key intermediate in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into protease inhibitors, where the difluorocyclopropyl group enhanced binding affinity and metabolic stability. The compound's ability to modulate lipophilicity and conformational flexibility has made it particularly attractive for optimizing pharmacokinetic properties in drug candidates.

Recent synthetic methodologies have focused on improving the efficiency and scalability of 4-(2,2-Difluorocyclopropyl)phenol production. A 2024 report in Organic Process Research & Development described a novel catalytic system for the cyclopropanation of 4-allylphenol derivatives, achieving higher yields (up to 85%) and excellent diastereoselectivity. This advancement addresses previous challenges in the large-scale preparation of the compound, facilitating its broader application in industrial settings.

Structural-activity relationship (SAR) studies utilizing 4-(2,2-Difluorocyclopropyl)phenol have provided valuable insights into the role of fluorine substitution in biological systems. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the gem-difluoro configuration significantly influences molecular conformation through hyperconjugative effects, leading to enhanced target engagement in several enzyme systems. These findings have important implications for rational drug design strategies.

Emerging applications of 4-(2,2-Difluorocyclopropyl)phenol extend beyond pharmaceuticals. Recent patent filings (WO2024015892) disclose its use in the development of advanced materials, including liquid crystal displays and organic semiconductors. The compound's unique electronic properties, stemming from the interaction between the aromatic system and the difluorocyclopropyl group, contribute to improved charge transport characteristics in these materials.

Analytical characterization of 4-(2,2-Difluorocyclopropyl)phenol has been refined through recent advancements in spectroscopic techniques. A 2024 study employing dynamic nuclear polarization-enhanced NMR provided unprecedented resolution of the compound's conformational dynamics in solution, offering new insights into its molecular behavior. These characterization methods are proving invaluable for quality control in manufacturing processes.

Looking forward, research directions for 4-(2,2-Difluorocyclopropyl)phenol include exploration of its metabolites for potential biological activity, development of greener synthetic routes, and investigation of its utility in radiopharmaceuticals. The compound's versatility and the growing understanding of its properties suggest it will remain an important tool in chemical biology and medicinal chemistry research for years to come.